3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N2O5S/c1-25-16-7-6-13(10-17(16)26-2)8-9-20-18(22)12-27-19(20)14-4-3-5-15(11-14)21(23)24/h3-7,10-11,19H,8-9,12H2,1-2H3
• InChI Key: UMVVDGNEOFPERV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(SCC2=O)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolidinone derivative that has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound acts by inhibiting various enzymes and proteins that are involved in the progression of diseases. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, reduce blood glucose levels in diabetic animals, and protect neurons from oxidative stress in neurodegenerative diseases. It has also been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is its potential as a therapeutic agent. This compound has shown promising results in various preclinical studies, and further research is needed to evaluate its efficacy in clinical trials. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one. One of the areas of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of interest is the evaluation of the efficacy of this compound in clinical trials for the treatment of various diseases. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its potential therapeutic applications. Finally, the development of more soluble derivatives of this compound could improve its bioavailability and therapeutic potential.

Synthesis Methods

The synthesis of 3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one is a multi-step process that involves the reaction of various chemicals. The primary method used for the synthesis of this compound is the condensation reaction between 3,4-dimethoxybenzaldehyde and 3-nitrobenzaldehyde in the presence of ammonium acetate. The resulting product is then reacted with thiosemicarbazide to form the thiazolidinone derivative. The final compound is obtained by recrystallization and purification.

Scientific Research Applications

3-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-nitrophenyl)-1,3-thiazolidin-4-one has various scientific research applications. This compound has shown potential in the treatment of cancer, diabetes, and neurodegenerative diseases. It has also been used as a probe for the detection of metal ions in biological samples.